Cas no 86005-11-0 (1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-)
86005-11-0 structure
Product Name:1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-
CAS No:86005-11-0
MF:C8H12O3
MW:156.179082870483
CID:662779
PubChem ID:11435070
Update Time:2025-04-19
1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-
- 4-tert-butyl-5-methyl-1,3-dioxol-2-one
- 4-tert-butyl-5-methyl-[1,3]dioxol-2-one
- DTXSID80465698
- 5-t-Butyl-4-methyl-1,3-dioxolen-2-one
- SCHEMBL2104374
- FT-0727959
- 4-tert-Butyl-5-methyl-2H-1,3-dioxol-2-one
- JRWPVOZCMZLTMF-UHFFFAOYSA-N
- 86005-11-0
- 4-(tert-Butyl)-5-methyl-1,3-dioxol-2-one
-
- Inchi: 1S/C8H12O3/c1-5-6(8(2,3)4)11-7(9)10-5/h1-4H3
- InChI Key: JRWPVOZCMZLTMF-UHFFFAOYSA-N
- SMILES: O1C(=O)OC(C)=C1C(C)(C)C
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.5Ų
1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl- Related Literature
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
86005-11-0 (1,3-Dioxol-2-one, 4-(1,1-dimethylethyl)-5-methyl-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk